Cas no 1949816-33-4 ([(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine)
[(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(Furan-2-yl)-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)methanamine
- [(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine
-
- MDL: MFCD28388806
- Inchi: 1S/C13H17N3O/c1-16-13(11-5-2-6-12(11)15-16)9-14-8-10-4-3-7-17-10/h3-4,7,14H,2,5-6,8-9H2,1H3
- InChI Key: OFENGLDQZMYLRE-UHFFFAOYSA-N
- SMILES: N1(C)C(CNCC2=CC=CO2)=C2CCCC2=N1
[(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F137396-100mg |
1-(furan-2-yl)-n-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)methanamine |
1949816-33-4 | 100mg |
$ 275.00 | 2022-06-02 | ||
| TRC | F137396-500mg |
1-(furan-2-yl)-n-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)methanamine |
1949816-33-4 | 500mg |
$ 1045.00 | 2022-06-02 | ||
| TRC | F137396-1g |
1-(furan-2-yl)-n-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)methanamine |
1949816-33-4 | 1g |
$ 1610.00 | 2022-06-02 | ||
| Chemenu | CM331144-100mg |
1-(Furan-2-yl)-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)methanamine |
1949816-33-4 | 95%+ | 100mg |
$609 | 2021-08-18 | |
| Chemenu | CM331144-250mg |
1-(Furan-2-yl)-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)methanamine |
1949816-33-4 | 95%+ | 250mg |
$1088 | 2021-08-18 | |
| Chemenu | CM331144-100mg |
1-(Furan-2-yl)-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)methanamine |
1949816-33-4 | 95%+ | 100mg |
$433 | 2023-03-07 | |
| Chemenu | CM331144-250mg |
1-(Furan-2-yl)-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)methanamine |
1949816-33-4 | 95%+ | 250mg |
$717 | 2023-03-07 | |
| Advanced ChemBlocks | L19228-1G |
1-(furan-2-yl)-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)methanamine |
1949816-33-4 | 95% | 1G |
$845 | 2023-09-15 | |
| Advanced ChemBlocks | L19228-5G |
1-(furan-2-yl)-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)methanamine |
1949816-33-4 | 95% | 5G |
$2,595 | 2023-09-15 | |
| Life Chemicals | F2198-0030-0.25g |
[(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine |
1949816-33-4 | 95%+ | 0.25g |
$295.0 | 2023-09-06 |
[(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on [(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine
Introduction to [(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine and Its Applications in Modern Chemical Biology
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, with the CAS number 1949816-33-4, has garnered significant attention due to its unique structural features and potential biological activities. The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups, which contribute to its distinct chemical properties. This introduction aims to provide a comprehensive overview of [(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine, emphasizing its chemical composition, synthesis methods, and recent applications in medicinal chemistry.
The compound [(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine is a derivative of furan and cyclopenta[c]pyrazole, two heterocyclic systems known for their broad spectrum of biological activities. The presence of the furan ring at the 2-position and the methyl-substituted cyclopenta[c]pyrazole moiety at the 3-position introduces unique electronic and steric properties to the molecule. These structural features make it an attractive candidate for further exploration in drug discovery and development.
The synthesis of [(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine involves a multi-step process that requires careful selection of reagents and reaction conditions. The synthesis typically begins with the preparation of the furan derivative followed by its coupling with the cyclopenta[c]pyrazole scaffold. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods are crucial in ensuring that the final product meets the stringent requirements for pharmaceutical applications.
In recent years, there has been growing interest in exploring the biological activities of compounds containing furan and pyrazole moieties. These heterocycles are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The compound [(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine has been investigated for its potential therapeutic benefits in several preclinical studies. Initial findings suggest that it may possess significant anti-inflammatory activity by modulating key signaling pathways involved in inflammation.
One of the most promising applications of this compound is in the treatment of chronic inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis and autoimmune disorders. The ability of [(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine to inhibit inflammatory responses has been attributed to its interaction with various cellular targets. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.
In addition to its anti-inflammatory properties, this compound has also shown potential in other therapeutic areas. For instance, it has been explored as a candidate for developing novel antiviral agents. Viral infections continue to pose a significant threat to global health, necessitating the development of new antiviral drugs with improved efficacy and safety profiles. The unique structural features of [(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine make it a promising candidate for inhibiting viral replication by targeting essential viral enzymes or receptors.
The compound's potential as an anticancer agent is another area of interest. Cancer remains one of the leading causes of mortality worldwide, highlighting the need for innovative therapeutic strategies. Preclinical studies have indicated that [(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine can induce apoptosis in cancer cells by disrupting key cellular signaling pathways involved in cell survival and proliferation. These findings suggest that it may serve as a valuable component in combination therapies aimed at enhancing cancer treatment outcomes.
The development of new drug candidates often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. In vitro and in vivo studies are essential for evaluating the pharmacokinetic properties of compounds like [(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-ylium}methyl)amine. These studies help determine optimal dosing regimens and identify potential side effects or toxicities. Advanced computational methods have also been employed to predict how these compounds will behave within biological systems.
The integration of computational chemistry with experimental approaches has significantly accelerated the drug discovery process over recent years. Molecular modeling techniques allow researchers to simulate how compounds interact with biological targets at an atomic level. This information can be used to guide synthetic efforts and optimize lead structures for improved pharmacological activity.
The future prospects for [(furan-oxylmethoxy)methane](cyclopentamethylenepyrrolizine)-derived compounds are promising given their diverse biological activities and structural versatility. Continued research efforts are expected to yield novel derivatives with enhanced therapeutic profiles suitable for treating various diseases.
1949816-33-4 ([(furan-2-yl)methyl]({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)